Cas no 2229306-69-6 (tert-butyl N-2-amino-1-(3,4-dihydro-1H-2-benzopyran-6-yl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-1-(3,4-dihydro-1H-2-benzopyran-6-yl)ethylcarbamate
• CAS No: 2229306-69-6
• MF: C₁₆H₂₄N₂O₃
• MW: 292.373364448547
• CID: 5778832
• PubChem ID: 165974723
• Update Time: 2025-06-07

tert-butyl N-2-amino-1-(3,4-dihydro-1H-2-benzopyran-6-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2229306-69-6
• tert-butyl N-[2-amino-1-(3,4-dihydro-1H-2-benzopyran-6-yl)ethyl]carbamate
• EN300-1903713
• tert-butyl N-2-amino-1-(3,4-dihydro-1H-2-benzopyran-6-yl)ethylcarbamate

• Inchi： 1S/C16H24N2O3/c1-16(2,3)21-15(19)18-14(9-17)12-4-5-13-10-20-7-6-11(13)8-12/h4-5,8,14H,6-7,9-10,17H2,1-3H3,(H,18,19)
• InChI Key： MGVWRAUMJJLKOS-UHFFFAOYSA-N
• SMILES： O1CCC2C=C(C=CC=2C1)C(CN)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 292.17869263g/mol
• Monoisotopic Mass: 292.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-2-amino-1-(3,4-dihydro-1H-2-benzopyran-6-yl)ethylcarbamate

Research Brief on tert-butyl N-2-amino-1-(3,4-dihydro-1H-2-benzopyran-6-yl)ethylcarbamate (CAS: 2229306-69-6)

In recent years, the compound tert-butyl N-2-amino-1-(3,4-dihydro-1H-2-benzopyran-6-yl)ethylcarbamate (CAS: 2229306-69-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzopyran scaffold and carbamate functionality, has been explored for its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting neurological and cardiovascular diseases. The structural complexity and functional versatility of this compound make it a promising candidate for further investigation.

The primary objective of recent studies has been to elucidate the synthetic pathways, pharmacological properties, and mechanistic insights of tert-butyl N-2-amino-1-(3,4-dihydro-1H-2-benzopyran-6-yl)ethylcarbamate. Researchers have employed advanced synthetic chemistry techniques, including multi-step organic synthesis and catalytic asymmetric methods, to achieve high yields and enantiomeric purity. The compound's ability to interact with specific biological targets, such as G-protein-coupled receptors (GPCRs) and ion channels, has been a focal point of these investigations.

Recent findings highlight the compound's potential as a modulator of serotonin and dopamine receptors, which are critical in the treatment of neuropsychiatric disorders such as depression and schizophrenia. In vitro and in vivo studies have demonstrated its efficacy in binding to these receptors with high affinity, suggesting its utility as a lead compound for further optimization. Additionally, its metabolic stability and pharmacokinetic profile have been evaluated, revealing favorable properties for oral bioavailability and blood-brain barrier penetration.

Another area of interest is the compound's application in cardiovascular therapeutics. Preliminary data indicate that tert-butyl N-2-amino-1-(3,4-dihydro-1H-2-benzopyran-6-yl)ethylcarbamate exhibits vasodilatory effects, potentially through the modulation of endothelial nitric oxide synthase (eNOS) activity. These findings open new avenues for the development of antihypertensive and anti-ischemic drugs, although further preclinical and clinical studies are warranted to validate these effects.

In conclusion, tert-butyl N-2-amino-1-(3,4-dihydro-1H-2-benzopyran-6-yl)ethylcarbamate (CAS: 2229306-69-6) represents a promising scaffold in medicinal chemistry, with diverse therapeutic potentials. Ongoing research aims to optimize its pharmacological profile, explore its mechanism of action in greater detail, and assess its safety and efficacy in clinical settings. The integration of computational modeling and high-throughput screening techniques is expected to accelerate the discovery of derivatives with enhanced therapeutic properties.